molecular formula C22H16ClN3O3 B2716400 N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide CAS No. 892293-43-5

N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Cat. No. B2716400
CAS RN: 892293-43-5
M. Wt: 405.84
InChI Key: WLBBWDZUFXVBAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study describes the synthesis of a new compound 4-(2-chlorobenzyl)imidazo[1,2-a]quinazolin-5(4H)-one . The synthesis involved several steps, including the use of 2-amino-N-(2-chlorobenzyl)benzamide .

Scientific Research Applications

Antimicrobial Activity

Research on compounds structurally related to N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide has demonstrated significant antimicrobial potential. For instance, studies have synthesized and evaluated various quinazolinone and thiazolidinone derivatives for their in vitro antibacterial and antifungal activities against common pathogens such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans. These compounds showed good activity, suggesting their potential utility in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011; Patel & Shaikh, 2011).

Synthetic Chemistry Applications

Compounds within this chemical family have been utilized in synthetic chemistry for the development of various heterocyclic compounds. The cyclization reactions, such as the Pummerer-type cyclization, have been explored to synthesize tetrahydroisoquinoline and benzazepine derivatives, highlighting the versatility of these compounds in synthesizing complex heterocyclic structures. These reactions have been enhanced by Lewis acids, indicating the importance of these compounds in facilitating novel synthetic routes (Saitoh, Ichikawa, Horiguchi, Toda, & Sano, 2001).

Potential Antitumor Agents

The structural motifs present in N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide have been investigated for their potential as antitumor agents. Novel quinazolinediones, including triazolyl- and triazinyl-derivatives, have been synthesized and evaluated against human cancer cell lines, demonstrating significant potency. This suggests a promising avenue for the development of new anticancer therapies (Al-Romaizan, Ahmed, & Elfeky, 2019).

Safety and Hazards

The safety data sheet for 2-Chlorobenzyl chloride, a related compound, indicates that it is hazardous. It is flammable and can cause severe skin burns and eye damage .

Future Directions

While specific future directions for “N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide” are not available, research into related compounds suggests potential applications in the pharmaceutical industry .

Mechanism of Action

properties

IUPAC Name

N-[(2-chlorophenyl)methyl]-2,4-dioxo-3-phenyl-1H-quinazoline-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16ClN3O3/c23-18-9-5-4-6-15(18)13-24-20(27)14-10-11-17-19(12-14)25-22(29)26(21(17)28)16-7-2-1-3-8-16/h1-12H,13H2,(H,24,27)(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WLBBWDZUFXVBAD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)NCC4=CC=CC=C4Cl)NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H16ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.